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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B094975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Eriochrome Black A, a complexometric

indicator widely utilized in analytical chemistry. The document details its fundamental

properties, outlines a key experimental protocol for the determination of water hardness, and

illustrates the underlying chemical principles through a logical workflow diagram.

Core Properties of Eriochrome Black A
Eriochrome Black A is an azo dye that serves as a crucial indicator in complexometric

titrations, a volumetric analysis method for determining the concentration of metal ions. Its

utility stems from its ability to form a colored complex with certain metal ions, which is then

displaced by a stronger chelating agent, resulting in a distinct color change at the titration

endpoint.

Quantitative data for Eriochrome Black A is summarized in the table below:

Property Value References

CAS Number 3618-58-4 [1][2][3]

Molecular Weight 461.38 g/mol [1][4]

Molecular Formula C₂₀H₁₂N₃NaO₇S [1]
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Experimental Protocol: Determination of Water
Hardness by Complexometric Titration
A primary application of Eriochrome Black A is in the determination of water hardness,

specifically the concentration of calcium (Ca²⁺) and magnesium (Mg²⁺) ions. The following

protocol details the procedure using a standardized ethylenediaminetetraacetic acid (EDTA)

solution.

Materials:

Water sample

Standardized 0.01 M EDTA solution

Ammonia buffer solution (pH 10)

Eriochrome Black T indicator solution (often used interchangeably with Eriochrome Black
A)

Burette, pipette, conical flask, and distilled water

Procedure:

Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a conical

flask.[1]

pH Adjustment: Add approximately 5 mL of the ammonia buffer solution to the sample. This

raises the pH to about 10, which is optimal for the titration reaction and the indicator's color

change.[1][2]

Indicator Addition: Add 3-5 drops of the Eriochrome Black T indicator solution to the flask.

The solution will turn a wine-red color due to the formation of a complex between the

indicator and the Mg²⁺ and Ca²⁺ ions present in the water.[1]

Titration: Fill a burette with the standardized 0.01 M EDTA solution and slowly titrate the

water sample while constantly swirling the flask.[1]
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Endpoint Determination: As EDTA is added, it will first chelate the free Ca²⁺ and Mg²⁺ ions.

Near the endpoint, the EDTA will begin to displace the metal ions complexed with the

indicator. The endpoint is reached when the solution exhibits a sharp color change from

wine-red to a distinct blue. This signifies that all the metal ions have been chelated by the

EDTA.[1][5][6]

Calculation: The total hardness of the water, expressed as mg/L of CaCO₃, can be calculated

using the volume of EDTA used and its molarity.

Titration Workflow and Indicator Chemistry
The following diagram illustrates the logical progression of the complexometric titration and the

chemical principles governing the color change of the Eriochrome Black A indicator.

Initial State

Complex Formation Titration

Endpoint

Water Sample
(Ca²⁺, Mg²⁺)

Metal-Indicator Complex
(Wine-Red)

Indicator Added

Eriochrome Black A
(Blue)

Ammonia Buffer
(pH 10)

Add EDTATitrate
Metal-EDTA Complex

(Colorless)
EDTA chelates free metal ions

Free Indicator
(Blue)

All metal ions chelated,
indicator is released

Click to download full resolution via product page

Caption: Workflow of complexometric titration using Eriochrome Black A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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